5-Methyl-2-(thiophene-2-carboxamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide

• IUPAC Name: 5-methyl-2-(thiophene-2-carbonylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C15H16N2O2S2/c1-8-4-5-10-9(7-8)12(13(16)18)15(21-10)17-14(19)11-3-2-6-20-11/h2-3,6,8H,4-5,7H2,1H3,(H2,16,18)(H,17,19)
• InChI Key: MEYYTWBITOXQFG-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)C(=C(S2)NC(=O)C3=CC=CS3)C(=O)N
• Molecular Formula: C15H16N2O2S2
• Molecular Weight: 320.4 g/mol

Description

Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates. Typical and significant synthetic methods to thiophene derivatives include the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S.

Chemical Reactions Analysis

Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors. They have a prominent role in the advancement of organic semiconductors, organic field-effect transistors (OFETs), and in the fabrication of organic light-emitting diodes (OLEDs).

Physical And Chemical Properties Analysis

The physical and chemical properties of a specific thiophene derivative would depend on its exact molecular structure. For example, 5-Methyl-2-thiophenecarboxylic acid has a molecular weight of 142.18.

Scientific Research Applications

Medicinal Chemistry

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Anticancer Properties

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Anti-inflammatory Properties

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Antimicrobial Properties

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Industrial Chemistry and Material Science

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Organic Field-Effect Transistors (OFETs)

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Organic Light-Emitting Diodes (OLEDs)

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Antihypertensive and Anti-atherosclerotic Properties

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Mechanism of Action

Target of Action

The primary target of this compound is the STING protein , an important immune-associated protein that localizes in the endoplasmic reticulum membrane . STING serves as a pattern-recognition receptor (PRR) as well as an adaptor molecule, which can be directly stimulated by cyclic dinucleotides (CDNs) to activate the innate immune system .

Future Directions

Thiophene-based analogs continue to be a focus of research due to their potential as biologically active compounds. They are likely to remain an important area of study for medicinal chemists looking to develop advanced compounds with a variety of biological effects.